Cas no 529-44-2 (Myricetin)

• Product Name: Myricetin
• CAS No: 529-44-2
• MF: C₁₅H₁₀O₈
• MW: 318.235105037689
• MDL: MFCD00006827
• CID: 38044
• PubChem ID: 24278566
• Update Time: 2025-09-24

Myricetin Chemical and Physical Properties

Names and Identifiers

• 3,5,7-Trihydroxy-2-(3,4,5-trihydroxyphenyl)-4H-chromen-4-one
• 3,3,4,5,5,7-Hexahydroxyflavone
• 3,3,4,4,5,7-hexahydro-2-phenyl-4H-chromen-4-one
• 3,5,7-trihydroxy-2-(3,4,5-trihydroxyphenyl)chromen-4-one
• Cannabiscetin
• Myricetin
• MYRICETIN(CANNABISCETIN)(RG)
• MYRICETIN(P)
• 3,3',4',5,5',7-Hexahydroxyflavone
• 3,5,7,3',4',5'-Hexahydroxyflavone
• 3,5,7,3',4',5'-hexahydroxyflavonol
• 3,5,7-Trihydroxy-2-(3,4,5-trihydroxyphenyl)-4H-1-benzopyran-4-one
• Myricetol
• Myricitin
• 3,3′,4′,5,5′,7-Hexahydroxyflavone
• [ "" ]
• 4H-1-Benzopyran-4-one, 3,5,7-trihydroxy-2-(3,4,5-trihydroxyphenyl)-
• NSC407290
• 76XC01FTOJ
• 3,3',4,4',5',7-Hex
• SMR001233193
• MLS002153825
• MLS006010718
• MLSMR
• ConMedNP.1477

• MDL： MFCD00006827
• Inchi： 1S/C15H10O8/c16-6-3-7(17)11-10(4-6)23-15(14(22)13(11)21)5-1-8(18)12(20)9(19)2-5/h1-4,16-20,22H
• InChI Key： IKMDFBPHZNJCSN-UHFFFAOYSA-N
• SMILES： OC1C=C2OC(=C(C(C2=C(O)C=1)=O)O)C1C=C(O)C(O)=C(O)C=1
• BRN： 0332331

Computed Properties

• Exact Mass: 318.03800
• Monoisotopic Mass: 318.03756727 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 1
• Complexity: 506
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 516
• XLogP3: 1.2
• Topological Polar Surface Area: 148
• Molecular Weight: 318.23

Experimental Properties

• Color/Form: Yellow powder
• Density: 1.4222 (rough estimate)
• Melting Point: >300 °C (lit.)
• Boiling Point: 377.41°C (rough estimate)
• Flash Point: 285.9±26.4 °C
• Refractive Index: 1.4395 (estimate)
• Solubility: ethanol: soluble10mg/mL, clear to very faintly turbid, yellow to very deep greenish-yellow
• Water Partition Coefficient: Soluble in dimethyl sulfoxide,dimethyl formamide and ethanol. Insoluble in water.
• PSA: 151.59000
• LogP: 1.69360
• Merck: 6332
• Vapor Pressure: 6.84X10-17 mm Hg at 25 °C (est)

Myricetin Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S24/25
• FLUKA BRAND F CODES：10
• RTECS：LK8646000
• Hazardous Material Identification：
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonols
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavones Flavonols
• Natural Products and Extracts Plant Extracts Plant based Visnea mocanera
• Flavonoids
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone